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Compound Name: C.I. Mordant green 17

Cat. No.: B1143534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Mordant Green 17 (C.I. 17225), an azo dye. Due to a lack of readily available quantitative

solubility data in existing literature, this document focuses on providing a detailed experimental

protocol for determining its solubility in various solvents, alongside presenting the known

qualitative solubility information.

Introduction to Mordant Green 17
Mordant Green 17 is a single azo class dye with the molecular formula C₁₆H₁₀N₄Na₂O₁₀S₂ and

a molecular weight of 528.38 g/mol .[1] It is primarily used for dyeing wool, silk, and nylon

fabrics through a post-mordant dyeing process.[1][2] Understanding its solubility is crucial for

optimizing dyeing processes, developing new formulations, and assessing its environmental

fate and toxicological profile.

Solubility Profile of Mordant Green 17
Current data on the solubility of Mordant Green 17 is primarily qualitative. The following table

summarizes the available information.
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Solvent Qualitative Solubility
Quantitative Solubility
(g/L)

Water Soluble[1][2][3] Data not available

Alcohol (Ethanol) Slightly Soluble[1][2] Data not available

Other Organic Solvents Insoluble[1][2] Data not available

Note: The aqueous solution of Mordant Green 17 is reported to have a red-light purple color.[1]

[2]

Experimental Protocol for Quantitative Solubility
Determination
To address the gap in quantitative data, a detailed experimental protocol based on the

saturation shake-flask method followed by UV-Vis spectrophotometric analysis is provided

below. This method is widely applicable for determining the solubility of colored compounds like

dyes.

Principle
An excess amount of Mordant Green 17 is agitated in a specific solvent at a constant

temperature for a sufficient time to reach equilibrium (saturation). The saturated solution is then

filtered to remove undissolved solid, and the concentration of the dissolved dye in the clear

supernatant is determined using a UV-Vis spectrophotometer by referencing a pre-established

calibration curve.

Materials and Equipment
Mordant Green 17 (high purity)

Solvents of interest (e.g., deionized water, ethanol, DMSO)

Volumetric flasks

Pipettes
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Analytical balance

Thermostatic shaker or incubator

Syringe filters (e.g., 0.45 µm PTFE or nylon)

UV-Vis spectrophotometer

Cuvettes

Methodology
Step 1: Preparation of Stock Solution and Calibration Curve

Accurately weigh a known mass of Mordant Green 17 and dissolve it in a known volume of

the chosen solvent to prepare a stock solution of known concentration.

Perform a series of dilutions of the stock solution to prepare at least five standard solutions

of different, known concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) using the UV-Vis spectrophotometer. The solvent should be used as the

blank.

Plot a graph of absorbance versus concentration to generate a calibration curve. The curve

should be linear and pass through the origin (or be corrected for a blank). Determine the

molar absorptivity (ε) from the slope of the curve according to the Beer-Lambert law (A =

εbc).

Step 2: Equilibration

Add an excess amount of Mordant Green 17 to a series of sealed flasks containing a known

volume of the solvent. The presence of undissolved solid is essential to ensure saturation.

Place the flasks in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

Agitate the flasks at a constant speed for a predetermined period (e.g., 24, 48, or 72 hours)

to allow the system to reach equilibrium. It is advisable to take measurements at different
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time points to confirm that equilibrium has been reached (i.e., the concentration in the

solution no longer changes).

Step 3: Sample Collection and Preparation

Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the supernatant through a syringe filter to remove any suspended particles.

This step is critical to prevent artificially high concentration readings.

Dilute the clear, saturated filtrate with a known volume of the solvent to bring the absorbance

within the linear range of the calibration curve.

Step 4: Spectrophotometric Analysis and Calculation

Measure the absorbance of the diluted filtrate at the λmax.

Using the equation of the line from the calibration curve, calculate the concentration of the

diluted solution.

Account for the dilution factor to determine the concentration of the original saturated

solution. This value represents the solubility of Mordant Green 17 in that solvent at the

specified temperature.

The following diagram illustrates the experimental workflow for determining the solubility of

Mordant Green 17.

Caption: Experimental Workflow for Solubility Determination.

Signaling Pathways
Currently, there is no specific information available in the public domain linking Mordant Green

17 to any particular signaling pathways in biological systems. Research in this area would be

necessary to elucidate any potential interactions.
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Conclusion
While quantitative solubility data for Mordant Green 17 is not readily available, this guide

provides the established qualitative solubility profile and a detailed, robust experimental

protocol for its quantitative determination. The provided methodology, utilizing UV-Vis

spectrophotometry, is a standard and reliable approach for researchers in various fields to

accurately measure the solubility of this and other similar dyes. Such data is essential for

advancing research in drug development, materials science, and environmental safety where

this compound may be of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1143534?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/mordant-dyes/mordant-green-17.html
https://sdc.org.uk/wp-content/uploads/2022/06/1986JS330.pdf
https://ageconsearch.umn.edu/record/163378/files/tb310.pdf
https://www.benchchem.com/product/b1143534#solubility-of-mordant-green-17-in-different-solvents
https://www.benchchem.com/product/b1143534#solubility-of-mordant-green-17-in-different-solvents
https://www.benchchem.com/product/b1143534#solubility-of-mordant-green-17-in-different-solvents
https://www.benchchem.com/product/b1143534#solubility-of-mordant-green-17-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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